Costaclavin
Overview
Description
Costaclavin is a natural product found in Penicillium chermesinum with data available.
Scientific Research Applications
Discovery of New Alkaloids
Costaclavin has been identified in studies exploring new compounds derived from marine organisms. For instance, research has uncovered novel indole alkaloids, including costaclavin, from the marine-derived fungus Aspergillus fumigatus. These compounds have shown weak cytotoxicity against mouse leukemia cell lines, indicating potential for further research in cancer therapy (Zhang et al., 2011).
Synthesis of Ergot Alkaloids
Costaclavin is also a focus in the field of chemical synthesis. Researchers have developed new methods for the total synthesis of various ergot alkaloids, including costaclavin. This approach demonstrates the potential for efficient synthesis of these compounds, which could be useful in various pharmaceutical applications (Liu et al., 2017).
Methodologies in Drug Research
While not directly related to costaclavin, studies in the field of drug research methodologies can provide insights into approaches that might be applicable to the study and development of costaclavin-based treatments. This includes the use of fractional factorial designs in antiviral drug studies, which could potentially be applied to research involving costaclavin (Ding et al., 2013).
Alkaloid Synthesis Techniques
Innovative synthesis techniques, such as the Pummerer cyclization-deprotonation-cycloaddition cascade, have been used in the synthesis of several alkaloids, including costaclavin. This method demonstrates the potential for creating complex organic compounds that could be utilized in various pharmaceutical applications (Padwa et al., 2000).
Legal and Ethical Considerations in Marine Research
The legal and ethical considerations surrounding marine scientific research, where compounds like costaclavin are often discovered, are also relevant. These considerations impact how research is conducted, particularly in sensitive marine environments (Xue, 2009).
Exploration of Drug Discovery Processes
A broader understanding of drug discovery processes can inform research on costaclavin. Studies in this area discuss the evolution of drug research and the impact of molecular biology and genomic sciences, which could be applicable to costaclavin research (Drews, 2000).
properties
CAS RN |
436-41-9 |
|---|---|
Product Name |
Costaclavin |
Molecular Formula |
C16H20N2 |
Molecular Weight |
240.34 g/mol |
IUPAC Name |
(6aR,9R,10aS)-7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline |
InChI |
InChI=1S/C16H20N2/c1-10-6-13-12-4-3-5-14-16(12)11(8-17-14)7-15(13)18(2)9-10/h3-5,8,10,13,15,17H,6-7,9H2,1-2H3/t10-,13+,15-/m1/s1 |
InChI Key |
VLMZMRDOMOGGFA-RIEGTJTDSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]2[C@@H](CC3=CNC4=CC=CC2=C34)N(C1)C |
SMILES |
CC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C |
Canonical SMILES |
CC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C |
synonyms |
6,8-dimethylergoline costaclavin costaclavin, (8alpha)-isomer costaclavin, (8beta)-isomer costaclavine epicostaclavin festuclavin festuclavine pyroclavin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
